Ethyl(iodo)-lambda~2~-germane

• CAS No.: 14275-26-4
• Molecular Formula: Cr2CuO4
• Molecular Weight: 228.6 g/mol
• InChI: InChI=1S/C2H5GeI/c1-2-3-4/h2H2,1H3
• InChI Key: ZLBVNFVZGYHPGX-UHFFFAOYSA-N
• SMILES: CC[Ge]I
• Synonyms: Ethyliodogermane

Description

Ethyl(iodo)-lambda²-germane, systematically named triethyl(iodo)germane, is an organogermanium compound with the formula Ge(C₂H₅)₃I. It features a germanium atom bonded to three ethyl groups and one iodine atom. This compound belongs to the class of tetravalent germanium halides, where the central germanium atom adopts a tetrahedral geometry. Its synonyms include Triethylgermanium iodide, Germane,triethyliodo-, and Iodotriethylgermanium .

Organogermanium compounds like triethyl(iodo)germane are of interest in materials science and catalysis due to the unique electronic properties of germanium, which bridges silicon and tin in Group 12.

Comparison with Similar Compounds

Data Table: Comparative Properties

Property	Triethyl(iodo)germane	Iodoethane	Cadmium Iodate
Molecular Formula	Ge(C₂H₅)₃I	C₂H₅I	Cd(IO₃)₂
Density (kg/m³)	N/A	1,923.80	N/A
Bond Type	Covalent (Ge–I)	Covalent (C–I)	Ionic (Cd²⁺–IO₃⁻)
Applications	Catalysis, Materials	Organic Synthesis	Oxidizing Agent

Research Findings and Gaps

• Reactivity : Triethyl(iodo)germane’s Ge–I bond is expected to be less reactive than Si–I analogs (due to lower electronegativity of Ge) but more reactive than Sn–I bonds .
• Thermal Stability: Organogermanium iodides generally decompose at lower temperatures compared to chlorides or bromides, but experimental data for this compound are sparse.
• Toxicity: Cadmium iodate is hazardous (ECHA Class 1B carcinogen), whereas organogermanium compounds are typically less toxic but require further safety profiling .